Cas no 17012-30-5 (1-Methyl-3-oxo-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile)

• Product Name: 1-Methyl-3-oxo-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
• CAS No: 17012-30-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD00487108
• CID: 1352089
• PubChem ID: 1389675
• Update Time: 2025-04-20

1-Methyl-3-oxo-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1-methyl-3-oxo-
• 1-methyl-3-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile
• 2,3,5,6,7,8-hexahydro-1-methyl-3-oxo-4-Isoquinolinecarbonitrile
• 1-methyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• 3-hydroxy-1-methyl-5,6,7,8-tetrahydro-isoquinoline-4-carbonitrile
• NSC-829748
• AKOS001012678
• HMS2453D19
• CHEMBL118163
• MFCD00487108
• SMR000144967
• G39889
• HMS1768P20
• AG-205/08592021
• STK386361
• 4-cyano-2,3,5,6,7,8-hexahydro-1-methyl-3-oxoisoquinoline
• SR-01000510205-1
• 17012-30-5
• AKOS005748724
• Z56766905
• UELWLLSJFNZKKZ-UHFFFAOYSA-N
• Oprea1_737939
• MLS000550839
• CS-0243144
• DTXSID20362596
• 3-hydroxy-1-methyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• DB-302176
• Oprea1_833476
• SCHEMBL7271706
• 1-Methyl-3-oxo-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
• SR-01000510205
• 1-methyl-3-oxo-2,3,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile
• NSC829748
• EN300-25998658
• 4-cyano-1-methyl-5,6,7,8-tetrahydro-3(2h)-isoquinolinone
• STL148398
• 3-hydroxy-1-methyl-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• MDL： MFCD00487108
• Inchi： 1S/C11H12N2O/c1-7-8-4-2-3-5-9(8)10(6-12)11(14)13-7/h2-5H2,1H3,(H,13,14)
• InChI Key： UELWLLSJFNZKKZ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C2CCCCC2=C(C)N1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.91